Cas no 10005-77-3 (Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI))

• Product Name: Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI)
• CAS No: 10005-77-3
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 219576
• PubChem ID: 12314764
• Update Time: 2025-04-19

Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI)
• 3β,14β,15α-Trihydroxypregn-5-ene-12,20-dione
• 14b-Pregn-5-ene-12,20-dione, 3b,14,15a-trihydroxy- (8CI)
• Purprogenin (6CI)
• Purprogenin
• (3S,8R,9S,10R,13R,14S,15S,17S)-17-acetyl-3,14,15-trihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-12-one
• 3,14,15-Trihydroxypregn-5-ene-12,20-dione-, (3.beta.,14.beta.,15.alpha.)-
• 3beta,14beta,15alpha-Trihydroxypregn-5-ene-12,20-dione
• 10005-77-3
• BCXDCCMNJODXDN-LDLFOAAXSA-N
• Pregn-5-ene-12,20-dione, 3,14,15-trihydroxy-, (3.beta.,14.beta.,15.alpha.)-
• 14.beta.-Pregn-5-ene-12,20-dione, 3.beta.,14,15.alpha.-trihydroxy-

• Inchi： 1S/C21H30O5/c1-11(22)15-9-18(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)16(14)10-17(24)20(15,21)3/h4,13-16,18,23,25-26H,5-10H2,1-3H3/t13-,14+,15+,16-,18-,19-,20-,21+/m0/s1
• InChI Key： BCXDCCMNJODXDN-LDLFOAAXSA-N
• SMILES： O[C@]12[C@H](C[C@H](C(C)=O)[C@@]1(C)C(C[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)=O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines